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Abstract

Drimiopsin D, a natural xanthone derivative, has emerged as a molecule of interest in the field
of pharmacology. Initially isolated from plants of the Hyacinthaceae family, its chemical
structure has been a subject of revision, now established as 2,5-dimethoxy-8-methyl-1,3,6-
trihydroxyxanthone. This guide provides a comprehensive review of the foundational research
on Drimiopsin D, detailing its chemical properties, natural sources, and current understanding
of its biological activities. A significant focus is placed on its potential mechanism of action,
particularly its interaction with Methyltransferase-like 14 (METTL14), a key enzyme in RNA
methylation, and the downstream effects on cellular signaling pathways. This document aims to
serve as a technical resource, complete with experimental methodologies and data
presentation, to facilitate further investigation into the therapeutic applications of Drimiopsin D.

Introduction

Natural products remain a vital source of novel chemical scaffolds for drug discovery. Among
these, xanthones, a class of oxygenated heterocyclic compounds, are recognized for their
diverse and potent biological activities, including anti-inflammatory, antioxidant, and anticancer
properties. Drimiopsin D, a member of this class, has been identified in Drimiopsis maculata
and Scilla scilloides.[1] This guide synthesizes the current body of knowledge on Drimiopsin
D, offering a detailed overview for researchers and drug development professionals.
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Chemical and Physical Properties

The chemical identity of Drimiopsin D has been clarified through spectroscopic analysis,
leading to a structural revision.[2]

Property Value Source

) 2,5-dimethoxy-8-methyl-1,3,6-
Systematic Name ) Ren et al., 2015[2]
trihydroxyxanthone

Molecular Formula C16H1407 Inferred from structure
Molecular Weight 318.28 g/mol Inferred from structure
Class Xanthone [1]
CAS Number 773850-91-2 [3]

Natural Sources and Isolation

Drimiopsin D is a secondary metabolite found in the following plant species:
o Drimiopsis maculata (Hyacinthaceae)

 Scilla scilloides (Hyacinthaceae)

General Isolation Protocol

While a specific, detailed protocol for the isolation of Drimiopsin D is not extensively
published, a general methodology based on the extraction of similar natural products can be
outlined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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